2,4-Bis(trifluoromethyl)benzoic acid
Overview
Description
2,4-Bis(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C9H4F6O2 and its molecular weight is 258.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis
2,4-Bis(trifluoromethyl)benzoic acid plays a crucial role in chemical synthesis. It has been used in the regioselective metalation and carboxylation of 1,3-bis(trifluoromethyl)benzene, resulting in various derivatives such as 2,6-bis(trifluoromethyl)benzoyl fluoride and 4-bromo-2,6-bis(trifluoromethyl)benzoic acid. These derivatives have applications in synthesizing benzyl alcohol and benzaldehyde compounds (Dmowski & Piasecka-Maciejewska, 1998).
Catalysis
In catalysis, 2,4-bis(trifluoromethyl)phenylboronic acid, a related compound, has been used effectively for dehydrative amidation between carboxylic acids and amines. This catalyst is particularly useful in α-dipeptide synthesis, demonstrating the critical role of the ortho-substituent in accelerating amidation (Wang, Lu, & Ishihara, 2018).
Materials Science
In materials science, the synthesis of ruthenium-based mono-, bi-, and trinuclear metathesis catalysts has utilized compounds like benzoic acid (4-(2-propoxy)-3-vinylphenyl) ester and its derivatives for creating advanced materials. This highlights the application of such compounds in developing new polymer materials (Mayershofer, Nuyken, & Buchmeiser, 2006).
Agricultural Chemistry
In agriculture, this compound has been evaluated as a potential chemical hybridizing agent for wheat, demonstrating its utility in agricultural chemistry. Its effectiveness in inducing spike sterility in wheat is particularly noteworthy (Ciha & Ruminski, 1991).
Safety and Hazards
While specific safety and hazard information for 2,4-Bis(trifluoromethyl)benzoic acid is not provided in the search results, general safety measures for handling similar chemical compounds include wearing personal protective equipment/face protection, ensuring adequate ventilation, avoiding contact with eyes, skin, and clothing, and avoiding ingestion and inhalation .
Mechanism of Action
Target of Action
It is known to be used as an organic intermediate in synthesis , suggesting that it may interact with a variety of molecular targets depending on the specific context of its use.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,4-Bis(trifluoromethyl)benzoic acid. For instance, it is recommended to store the compound in a dry, cool, and well-ventilated place . It is also known that the compound can cause skin and eye irritation, and may cause respiratory irritation . Therefore, protective measures should be taken when handling this compound to minimize exposure and potential harm.
Properties
IUPAC Name |
2,4-bis(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4F6O2/c10-8(11,12)4-1-2-5(7(16)17)6(3-4)9(13,14)15/h1-3H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTOIZLCQNWWDCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4F6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90954548 |
Source
|
| Record name | 2,4-Bis(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90954548 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
32890-87-2 |
Source
|
| Record name | 2,4-Bis(trifluoromethyl)benzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032890872 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Bis(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90954548 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-Bis(trifluoromethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 2,4-Bis(trifluoromethyl)benzoic acid in the context of wheat hybridization?
A1: The research paper by [] investigated various pyridinemonocarboxylates and benzoic acid analogs for their potential as chemical hybridizing agents in wheat (Triticum aestivum L.). The study identified this compound as one of the few molecules capable of inducing complete spike sterility in wheat. [] Spike sterility is a crucial aspect of hybrid seed production as it prevents self-fertilization, ensuring cross-pollination and the development of hybrid offspring. This finding suggests that this compound could be a valuable tool for developing hybrid wheat varieties with potentially improved traits like higher yield, disease resistance, and environmental adaptability.
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